Cas no 102554-97-2 (4-(4-Biphenylyl)-2-(4-pyridyl)thiazole)

• Product Name: 4-(4-Biphenylyl)-2-(4-pyridyl)thiazole
• CAS No: 102554-97-2
• MF: C₂₀H₁₄N₂S
• MW: 314.403563022614
• MDL: MFCD12937797
• CID: 4568474
• PubChem ID: 2824151
• Update Time: 2025-10-30

4-(4-Biphenylyl)-2-(4-pyridyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-Biphenylyl)-2-(4-pyridyl)thiazole
• 4-(4-biphenyl-4-yl-thiazol-2-yl)-pyridine
• 4-(4-Biphenyl)-2-(4-pyridyl)-thiazole, AldrichCPR
• AKOS016442977
• 102554-97-2
• 4-([1,1'-Biphenyl]-4-yl)-2-(pyridin-4-yl)thiazole
• CEA55497
• SCHEMBL12601865
• MFCD12937797
• 4-(4-phenylphenyl)-2-pyridin-4-yl-1,3-thiazole

• MDL： MFCD12937797
• Inchi： 1S/C20H14N2S/c1-2-4-15(5-3-1)16-6-8-17(9-7-16)19-14-23-20(22-19)18-10-12-21-13-11-18/h1-14H
• InChI Key： RHBPLWUAMDJCTC-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2=NC(C3=CC=C(C4=CC=CC=C4)C=C3)=CS2)=C1

Computed Properties

• Exact Mass: 314.08776963g/mol
• Monoisotopic Mass: 314.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Biphenylyl)-2-(4-pyridyl)thiazole

Introduction to 4-(4-Biphenylyl)-2-(4-pyridyl)thiazole (CAS No. 102554-97-2)

4-(4-Biphenylyl)-2-(4-pyridyl)thiazole, also known by its CAS number 102554-97-2, is a heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and versatile applications in drug design, optoelectronics, and advanced materials. The molecule consists of a thiazole ring fused with a pyridine moiety and a biphenyl group, which contributes to its distinctive electronic properties and reactivity.

The synthesis of 4-(4-Biphenylyl)-2-(4-pyridyl)thiazole involves a multi-step process that typically begins with the preparation of the thiazole core. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for research purposes. The incorporation of the biphenyl group at the 4-position of the thiazole ring enhances its stability and aromaticity, while the pyridyl substituent at the 2-position introduces additional electronic functionality.

One of the most promising applications of this compound lies in its use as a building block for drug discovery. The thiazole ring is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that 4-(4-Biphenylyl)-2-(4-pyridyl)thiazole derivatives exhibit potent inhibitory activity against kinases involved in cancer progression. This makes them strong candidates for anti-cancer drug development.

In addition to its medicinal applications, this compound has shown remarkable potential in the field of optoelectronics. The combination of the biphenyl and pyridyl groups imparts unique photophysical properties to the molecule, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported that incorporating 4-(4-Biphenylyl)-2-(4-pyridyl)thiazole into OLED architectures significantly improves device efficiency and stability.

The structural versatility of this compound also extends to its use in supramolecular chemistry. The ability to form hydrogen bonds and π-π interactions with other molecules makes it an ideal component for self-assembled structures. Recent experiments have highlighted its role as a key building block in constructing two-dimensional molecular frameworks, which have potential applications in sensing and catalysis.

From an environmental standpoint, the synthesis and application of 4-(4-Biphenylyl)-2-(4-pyridyl)thiazole are considered eco-friendly due to the absence of hazardous byproducts in most reaction pathways. This aligns with current trends toward sustainable chemistry practices, further enhancing its appeal as a research subject.

In conclusion, 4-(4-Biphenylyl)-2-(4-pyridyl)thiazole (CAS No. 102554-97-2) stands out as a multifaceted compound with vast opportunities across diverse scientific domains. Its unique structure, coupled with recent breakthroughs in synthetic methods and application studies, positions it as a valuable asset for future innovations in medicine, electronics, and materials science.